Cas no 920405-48-7 (1-(2-bromobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-(2-bromobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 920405-48-7
• MF: C₂₁H₁₈BrN₇O
• MW: 464.317922115326
• CID: 5496237
• Update Time: 2025-06-12

1-(2-bromobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• 1-(2-bromobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• Inchi： 1S/C21H18BrN7O/c22-17-9-5-4-8-16(17)21(30)28-12-10-27(11-13-28)19-18-20(24-14-23-19)29(26-25-18)15-6-2-1-3-7-15/h1-9,14H,10-13H2
• InChI Key： WUSUSAMAAFDXOB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(N1CCN(C2=NC=NC3N(C4=CC=CC=C4)N=NC=32)CC1)=O

Additional information on 1-(2-bromobenzoyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Comprehensive Overview of 1-(2-Bromobenzoyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 920405-48-7)

The compound 1-(2-bromobenzoyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 920405-48-7) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the triazolopyrimidine core and piperazine moiety, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The 1-(2-bromobenzoyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine compound aligns with this trend, as its heterocyclic architecture offers versatility in targeting specific biological pathways. This has led to increased searches for "triazolopyrimidine derivatives" and "piperazine-based drug candidates" in scientific databases and AI-driven research tools.

The synthesis of CAS No. 920405-48-7 involves multi-step organic reactions, with a focus on achieving high purity and yield. Key steps include the bromobenzoylation of the piperazine ring and the subsequent coupling with the 3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidine scaffold. These synthetic strategies are often optimized for scalability, a topic frequently searched by pharmaceutical chemists exploring "green chemistry approaches" and "cost-effective synthesis."

From a pharmacological perspective, the 1-(2-bromobenzoyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine molecule exhibits notable bioavailability and target selectivity. These properties are critical for its potential use in treating conditions such as inflammatory diseases and certain cancers. Online queries like "triazolopyrimidine anti-cancer activity" and "piperazine pharmacokinetics" reflect the growing interest in these applications.

In addition to its therapeutic potential, the compound's structural analogs are being investigated for their role in neurodegenerative disease research. This aligns with the broader scientific community's focus on addressing unmet medical needs, as evidenced by trending searches for "small molecules for Alzheimer's" and "Parkinson's disease drug discovery." The CAS No. 920405-48-7 scaffold serves as a valuable template for designing next-generation central nervous system (CNS) agents.

Quality control and analytical characterization of 1-(2-bromobenzoyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine are paramount for ensuring reproducibility in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed. These methods are frequently discussed in forums and search queries related to "compound purity analysis" and "pharmaceutical quality standards."

Looking ahead, the compound's versatility positions it as a key player in the evolving landscape of drug development. Its integration into high-throughput screening platforms and combinatorial chemistry libraries further underscores its relevance. As the scientific community continues to explore its full potential, CAS No. 920405-48-7 remains a focal point for innovation in bioorganic chemistry and therapeutic design.